Cas no 128496-20-8 (2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-)

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-
• CAS No: 128496-20-8
• MF: C₉H₁₁F₂N₃O₃
• MW: 247.198748826981
• CID: 161896
• PubChem ID: 72264
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-
• 1-(2,3-dideoxy-2,3-difluoroarabinofuranosyl)cytosine
• 1-(2,3-Dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)cytosine
• 1-Ddfac
• 2(1H)-Pyrimidinone, 4-amino-1-(2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-
• 2',3'-dideoxy-2',3'-difluorocytidine
• 4-Amino-1-(2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-2(1H)-pyrimidinone
• 4-amino-1-(2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)pyrimidin-2(1H)-one
• 128496-20-8
• 4-amino-1-[(2R,3S,4R,5R)-3,4-difluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one

• Inchi： 1S/C9H11F2N3O3/c10-6-4(3-15)17-8(7(6)11)14-2-1-5(12)13-9(14)16/h1-2,4,6-8,15H,3H2,(H2,12,13,16)/t4-,6-,7-,8-/m1/s1
• InChI Key： FTCVKDVKBLADDH-XVFCMESISA-N
• SMILES： F[C@@H]1[C@@H]([C@@H](CO)O[C@H]1N1C(N=C(C=C1)N)=O)F

Computed Properties

• Exact Mass: 247.077
• Monoisotopic Mass: 247.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 418.5°Cat760mmHg
• Flash Point: 206.9°C
• Refractive Index: 1.645